Cas no 154-90-5 (2-chloro-4-ethoxy-5-fluoropyrimidine)

• Product Name: 2-chloro-4-ethoxy-5-fluoropyrimidine
• CAS No: 154-90-5
• MF: C₆H₆ClFN₂O
• MW: 176.576043605804
• MDL: MFCD21788817
• CID: 1329637
• Update Time: 2025-11-07

2-chloro-4-ethoxy-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-ethoxy-5-fluoropyrimidine
• NSC80851
• AC1L5SB8
• 2-chloro-4-ethoxy-5-fluoro-pyrimidine
• AC1Q3PW6
• 2-Chlor-4-ethoxy-5-fluorpyrimidin
• 4-Aethoxy-2-chlor-5-fluor-pyrimidin
• AR-1E0223
• AG-K-73243
• CTK4C8456
• NSC80851; AC1L5SB8; 2-chloro-4-ethoxy-5-fluoro-pyrimidine; AC1Q3PW6; 2-Chlor-4-ethoxy-5-fluorpyrimidin; 4-Aethoxy-2-chlor-5-fluor-pyrimidin; AR-1E0223; AG-K-73243; CTK4C8456;

• MDL： MFCD21788817
• Inchi： 1S/C6H6ClFN2O/c1-2-11-5-4(8)3-9-6(7)10-5/h3H,2H2,1H3
• InChI Key： HRPOUYCSSTWMEQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OCC)F

Computed Properties

• Exact Mass: 176.01538
• Monoisotopic Mass: 176.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.332
• Boiling Point: 290.1°C at 760 mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.494
• PSA: 35.01
• LogP: 1.66780

Additional information on 2-chloro-4-ethoxy-5-fluoropyrimidine

Comprehensive Guide to 2-Chloro-4-ethoxy-5-fluoropyrimidine (CAS No. 154-90-5): Properties, Applications, and Industry Insights

2-Chloro-4-ethoxy-5-fluoropyrimidine (CAS No. 154-90-5) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This fluorinated pyrimidine derivative is recognized for its unique molecular structure, featuring a chloro group at the 2-position, an ethoxy substituent at the 4-position, and a fluoro atom at the 5-position. Such modifications make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antiviral agents.

The growing demand for fluorinated pyrimidines like 2-chloro-4-ethoxy-5-fluoropyrimidine aligns with trends in precision medicine and sustainable agriculture. Researchers frequently search for "CAS 154-90-5 solubility" or "2-chloro-4-ethoxy-5-fluoropyrimidine synthesis," reflecting its technical relevance. Its electron-withdrawing properties enhance reactivity in cross-coupling reactions, a hotspot in modern organic chemistry methodologies such as Suzuki-Miyaura couplings.

From an industrial perspective, 154-90-5 is often discussed alongside "high-value chemical intermediates" due to its role in optimizing reaction yields. Recent patents highlight its utility in creating EGFR inhibitors, linking it to oncology research—a trending topic in scientific forums. Analytical data (e.g., NMR spectra at δ 8.21 ppm for pyrimidine protons) further supports its characterization, addressing common queries like "2-chloro-4-ethoxy-5-fluoropyrimidine NMR peaks."

Environmental and regulatory considerations are also critical. While not classified as hazardous, its halogenated structure prompts interest in "green chemistry alternatives." Innovations in catalytic fluorination—reducing waste in 5-fluoropyrimidine production—resonate with ESG-focused manufacturers. Storage recommendations (e.g., inert atmosphere) and stability studies underpin its safe handling protocols.

In summary, 2-chloro-4-ethoxy-5-fluoropyrimidine exemplifies the intersection of synthetic utility and applied research. Its CAS No. 154-90-5 serves as a key identifier for procurement, while its structural motifs inspire advancements in small-molecule therapeutics and crop protection agents. As AI-driven molecular design grows, this compound’s role in fragment-based drug discovery is poised to expand, answering emerging search trends like "machine learning in pyrimidine optimization."